N,N-dimethyl-2-(pyridin-2-yloxy)cyclopentan-1-amine
Overview
Description
Scientific Research Applications
Medicinal Chemistry and Drug Development
The unique structure of N,N-dimethyl-2-(pyridin-2-yloxy)cyclopentan-1-amine offers opportunities for drug discovery. Researchers explore its potential as a scaffold for designing novel pharmaceutical agents. By modifying the pyridine and cyclopentane moieties, scientists can create derivatives with enhanced bioactivity, improved pharmacokinetics, and reduced side effects. Examples include targeting specific receptors or enzymes implicated in diseases like cancer, inflammation, or neurodegenerative disorders .
Heterocyclic Synthesis
This compound serves as a valuable building block for heterocyclic chemistry. Researchers can use it to construct diverse heterocyclic frameworks, such as pyrimidines, imidazopyridines, and related structures. These heterocycles often exhibit interesting biological activities and find applications in drug design, agrochemicals, and materials science .
Agrochemicals and Pesticides
N,N-dimethyl-2-(pyridin-2-yloxy)cyclopentan-1-amine derivatives may play a role in developing environmentally friendly pesticides. Researchers investigate their efficacy against pests, herbicide-resistant weeds, and plant diseases. By optimizing the structure, they aim to create effective crop protection agents while minimizing ecological impact .
Coordination Chemistry
The pyridine-based ligand in this compound can coordinate with metal ions, leading to interesting coordination complexes. These complexes find applications in catalysis, materials science, and molecular recognition. Researchers explore their behavior in various solvents, pH conditions, and metal environments .
Biological Imaging and Probes
Fluorescent derivatives of N,N-dimethyl-2-(pyridin-2-yloxy)cyclopentan-1-amine can serve as imaging agents. When labeled with fluorophores, they allow visualization of specific cellular components or processes. These probes aid in studying cell biology, protein localization, and drug distribution within living organisms .
Computational Chemistry and Molecular Modeling
Researchers use computational methods to predict the properties and behavior of N,N-dimethyl-2-(pyridin-2-yloxy)cyclopentan-1-amine and its derivatives. Molecular dynamics simulations, quantum calculations, and docking studies help elucidate binding interactions, stability, and reactivity. Such insights guide experimental design and optimization .
properties
IUPAC Name |
N,N-dimethyl-2-pyridin-2-yloxycyclopentan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-14(2)10-6-5-7-11(10)15-12-8-3-4-9-13-12/h3-4,8-11H,5-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMDLLCYASNTXHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCCC1OC2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclopentan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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